5-Methylisoxazole-4-carboxylic acid

• IUPAC Name: 5-methyl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C5H5NO3/c1-3-4(5(7)8)2-6-9-3/h2H,1H3,(H,7,8)
• InChI Key: VQBXUKGMJCPBMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)O
• Molecular Formula: C5H5NO3
• DSSTOX Substance ID: DTXSID20195503
• Molecular Weight: 127.10 g/mol
• CAS RN: 42831-50-5

Description

5-Methylisoxazole-4-carboxylic acid is a chemical compound studied for its diverse chemical properties and synthesis methods. It is a derivative of isoxazole, an aromatic heterocycle.

Synthesis Analysis

• The synthesis of isoxazole-4-carboxylic acid derivatives has been achieved through domino isoxazole-isoxazole isomerization, utilizing Fe(II)-catalyzed isomerization under specific conditions (Serebryannikova et al., 2019).
• Other synthesis methods involve one-pot processes to create derivatives of 3-methylisoxazole-5-carboxamides from 3-methyl isoxazole-5-carboxylic acid, employing various reactants (Martins et al., 2002).

Molecular Structure Analysis

• X-ray crystallography and computer-aided design studies have been conducted on derivatives of 5-methylisoxazole-4-carboxylic acid, providing insights into their molecular structures and properties (Jezierska et al., 2003).

Chemical Reactions and Properties

• 5-Methylisoxazole-4-carboxylic acid derivatives undergo various chemical reactions, including nucleophilic reactions to form compounds like 5-carbamoyl-3-sulfanylmethylisoxazole-4-carboxylic acids (Robins et al., 2007).
• The compound also participates in reactions with nucleophiles, forming addition and/or addition-elimination products, highlighting its reactivity (Pocar et al., 1980).

Physical Properties Analysis

• Detailed structural, electronic, and spectroscopic studies have been conducted on similar compounds, offering insights into their physical properties, such as vibrational features and hydrogen bonding (Singh et al., 2019).

Scientific Research Applications

• Tautomerism Study : It is used for studying the tautomerism of heteroaromatic compounds with five-membered rings (Boulton & Katritzky, 1961).

• Synthesis of Pantherine : The compound is involved in the synthesis of pantherine, an active principle found in Amanita muscaria mushrooms (Bowden, Crank, & Ross, 1968).

• Pd-Catalyzed Activation : 5-Methylisoxazole-3-carboxamide, a related compound, directs Pd-catalyzed activation of inert α-C(sp(3))-H bonds for C-C bond formation and selective arylation and alkylation of α- (Pasunooti et al., 2015).

• Biomimetic Synthesis of α-Cyclopiazonic Acid : Its derivative, 5-hydroxymethyl-3-methylisoxazole-4-carboxylate, is used in a biomimetic synthesis (Moorthie et al., 2007).

• Immunomodulatory Agents : The ethyl ester of 5-methylisoxazole-4-carboxylic acid serves as a lead compound for new immunomodulatory agents (Ryng & Szostak, 2009).

• Druglike Isoxazoles Library : It is used in generating a 90-compound library of druglike isoxazoles (Robins et al., 2007).

• Potential Antibacterial or Antifungal Agent : 5-Amino-3-methylisoxazole-4-carboxylic acid shows potential as an antibacterial or antifungal agent (Jezierska et al., 2003).

• Immunotropic Activity : Derivatives like 5-methylisoxazole-4-carboxylic acid amides and ureilenes show immunotropic activity in immunological tests (Ryng et al., 1999).

• Thermal Isomerization and Mass Spectra Study : The thermal isomerization of its ring and rearrangement processes in mass spectra are significant scientific applications (Zhigulev et al., 1974).

• Differential Inhibitory Activities : Its derivatives exhibit differential inhibitory activities in immune response models (Mączyński et al., 2005).

Safety and Hazards

Handling 5-Methylisoxazole-4-carboxylic acid requires personal protective equipment and adequate ventilation. It should not come into contact with the eyes, skin, or clothing, and ingestion or inhalation should be avoided. Dust formation should be avoided, and containers should be kept tightly closed in a dry, cool, and well-ventilated place.

Mechanism of Action

Target of Action

Isoxazole derivatives, to which this compound belongs, are known to bind to various biological targets based on their chemical diversity .

Mode of Action

For instance, some isoxazole derivatives act as inhibitors for certain enzymes or receptors

Biochemical Pathways

Isoxazole derivatives are known to be involved in a variety of biochemical pathways due to their diverse biological activities . The exact pathways affected by this compound and their downstream effects would need to be determined through further studies.

Result of Action

Isoxazole derivatives have been found to exhibit various biological activities, including anticancer, antioxidant, antibacterial, and antimicrobial effects . The specific effects of this compound would need to be investigated further.

Synthesis routes and methods I

Procedure details

Ethyl 5-methylisoxazol-4-yl carboxylate (65 g) was heated under reflux in 10M HCl (500 ml) for 3 hours. On cooling the product crystallised out. This was filtered and dried giving 42 g of a white crystalline solid, m.p. 134°-136° C.

Synthesis routes and methods II

Procedure details

Sulfonylation (X═SO2) For 45 μmol of aminobenzoxazole resin in each well of a 96-well microtiter plate, 1 mL RSO2Cl/THF-ACN /NMM/NMI (0.3M, 0.3 mmol RSO2Cl; 20% THF-ACN (by volume); 0.6M, 0.6 mmol NMM; 0.1M, 0.1 mmol NMI) was added to each well. The sulfonyl chlorides (RSO2Cl) used were as follows:

Synthesis routes and methods III

Procedure details

A process for synthesizing leflunomide from 5-methylisoxazole-4-carboxylic acid and 4-trifluoromethylaniline is provided in which the carboxylic acid group of 5-methylisoxazole-4-carboxylic acid is chlorinated, forming 5-methylisoxazole-4-carboxylic acid chloride. The acid chloride is then reacted without intermediate distillation with 4-trifluoromethylaniline in the presence of an alkali metal or alkaline-earth metal bicarbonate acid scavenger.